Cas no 2137883-22-6 (4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride)

• Product Name: 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride
• CAS No: 2137883-22-6
• MF: C₁₂H₁₈Cl₂N₂O
• MW: 277.190121173859
• MDL: MFCD31421115
• CID: 5213108
• PubChem ID: 165456384
• Update Time: 2025-06-11

4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride
• EN300-321692
• 2137883-22-6

• MDL： MFCD31421115
• Inchi： 1S/C12H16N2O.2ClH/c15-12-6-13-5-11(12)14-7-9-3-1-2-4-10(9)8-14;;/h1-4,11-13,15H,5-8H2;2*1H
• InChI Key： AVXIBUFVLJZYET-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CNCC1N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 276.0796186g/mol
• Monoisotopic Mass: 276.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride

Comprehensive Overview of 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 2137883-22-6)

4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 2137883-22-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives, which are known for their diverse biological activities. The presence of a pyrrolidin-3-ol moiety further enhances its versatility, making it a subject of interest in drug discovery and development.

The molecular structure of 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride features a fused bicyclic system, combining an isoindoline core with a pyrrolidine ring. This configuration is particularly noteworthy because it mimics the structural motifs found in many bioactive molecules, including those targeting the central nervous system (CNS). Researchers have explored its potential as a ligand for neurotransmitter receptors, given its ability to interact with key binding sites. The dihydrochloride salt form improves its solubility and stability, which are critical for formulation and delivery in preclinical studies.

In recent years, the demand for novel heterocyclic compounds like 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride has surged, driven by the need for innovative treatments for neurological disorders. Searches for terms such as "isoindoline-based therapeutics" and "pyrrolidine derivatives in drug design" reflect the growing interest in this area. The compound's potential applications extend to neuroprotection and cognitive enhancement, aligning with current trends in personalized medicine and precision pharmacology.

From a synthetic chemistry perspective, the preparation of 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride involves multi-step organic transformations, including reductive amination and cyclization reactions. These processes are optimized to achieve high yields and purity, which are essential for reproducible research outcomes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

The pharmacological profile of 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride is currently under investigation, with preliminary studies suggesting its affinity for dopamine and serotonin receptors. These findings have sparked discussions about its potential role in addressing conditions like Parkinson's disease and depression, topics frequently searched in academic and medical communities. However, further in vivo and clinical studies are required to validate these hypotheses.

In addition to its therapeutic potential, 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride is also studied for its chemical properties and structure-activity relationships (SAR). Researchers are keen to understand how modifications to its core structure influence its biological activity, a common theme in queries related to "SAR of isoindoline derivatives." Such insights are invaluable for designing next-generation compounds with improved efficacy and safety profiles.

The compound's relevance extends to academic research and industrial applications, where it serves as a building block for more complex molecules. Its compatibility with high-throughput screening platforms makes it a valuable tool in early-stage drug discovery. Moreover, its stability under various conditions ensures its utility in long-term studies, a factor often highlighted in searches for "stable pharmaceutical intermediates."

As the scientific community continues to explore the potential of 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, its role in advancing medicinal chemistry and neuroscience becomes increasingly apparent. With ongoing research addressing questions like "how does isoindoline modulate receptor activity?" and "what are the synthetic challenges of pyrrolidine derivatives?," this compound remains at the forefront of innovative drug development.

In summary, 4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 2137883-22-6) represents a promising candidate for future therapeutic interventions. Its unique structure, combined with its potential biological activities, positions it as a key player in the search for novel treatments. As research progresses, this compound is likely to feature prominently in discussions about next-generation pharmaceuticals and targeted therapies, meeting the evolving needs of patients and healthcare providers alike.